2-{[11-(hydroxymethyl)-5-(4-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl}-N-(3-hydroxyphenyl)acetamide

• IUPAC Name: 2-[[11-(hydroxymethyl)-5-(4-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-(3-hydroxyphenyl)acetamide
• InChI: InChI=1S/C27H24N4O5S/c1-15-24-21(17(13-32)12-28-15)11-22-26(36-24)30-25(16-6-8-20(35-2)9-7-16)31-27(22)37-14-23(34)29-18-4-3-5-19(33)10-18/h3-10,12,32-33H,11,13-14H2,1-2H3,(H,29,34)
• InChI Key: QICWBURLAZEJLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C2=C1OC3=C(C2)C(=NC(=N3)C4=CC=C(C=C4)OC)SCC(=O)NC5=CC(=CC=C5)O)CO
• Molecular Formula: C27H24N4O5S
• Molecular Weight: 516.6 g/mol
• CAS No.: 892382-48-8

Description

2-{[11-(hydroxymethyl)-5-(4-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl}-N-(3-hydroxyphenyl)acetamide is a useful research compound. Its molecular formula is C27H24N4O5S and its molecular weight is 516.57. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis and Labeling

Compounds featuring complex structures like the one mentioned are often used in radiosynthesis to create labeled molecules for studying metabolism and mode of action in biological systems. For instance, research by Latli and Casida (1995) demonstrated the synthesis of labeled compounds for investigating herbicide metabolism, which could be analogous to exploring the metabolism of similarly structured compounds (Latli & Casida, 1995).

Organophosphorus Chemistry

The synthesis and reactions of organophosphorus compounds, as explored by Pedersen and Lawesson (1974), can be relevant to understanding the chemical behavior of compounds containing sulfanyl groups and complex heterocycles. These studies contribute to our knowledge on the synthesis of heterocyclic compounds and their potential applications in developing new materials or as intermediates in pharmaceuticals (Pedersen & Lawesson, 1974).

Anticancer Activity

Complex heterocyclic compounds, particularly those incorporating metal ions, have been researched for their potential anticancer activities. Ghani and Alabdali (2022) investigated ligands with intricate structures, similar in complexity to the compound , for their behavior with gold (III) and nickel (II) ions, demonstrating the potential for such molecules in therapeutic applications (Ghani & Alabdali, 2022).

Herbicide Development

The study of triazolinone derivatives and their herbicidal activities, as conducted by Luo et al. (2008), provides insight into how complex molecules can be designed to target specific biological pathways. This is especially relevant for compounds with intricate structures that may serve as potent agents in agricultural applications (Luo et al., 2008).

Chemical Synthesis and Material Science

The synthesis and characterization of heterocycles, such as those described by Lazareva et al. (2017), highlight the importance of complex molecules in developing new materials with unique properties. Such research underpins the versatility of compounds with detailed and specific structures in advancing material science (Lazareva et al., 2017).